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Compound of Interest

Compound Name: LY2940094

Cat. No.: B608728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacological agents LY2940094
and imipramine, focusing on their performance in the forced swim test (FST), a widely used

preclinical model for assessing antidepressant efficacy. This analysis is supported by a

synthesis of available experimental data to offer an objective overview for research and

development purposes.

Quantitative Data Summary
While a direct head-to-head study with comprehensive quantitative data in a single publication

is not readily available in the public domain, the existing literature allows for a synthesized

comparison of the effects of LY2940094 and imipramine on immobility time in the forced swim

test in mice. The following table summarizes the reported efficacy of both compounds.
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Compound
Animal
Model

Dosage
Range

Route of
Administrat
ion

Effect on
Immobility
Time

Maximal
Effect
Compariso
n

LY2940094 Mice 10-30 mg/kg Oral (p.o.)

Dose-

dependent

decrease

Comparable

to imipramine

Imipramine Mice 10-30 mg/kg
Intraperitonea

l (i.p.)

Significant

decrease

Standard

positive

control

Note: The data presented is a qualitative synthesis from multiple sources. Dosages and effects

can vary based on the specific experimental conditions and mouse strain used.

Experimental Protocols
The following is a detailed methodology for the forced swim test, based on established

protocols for assessing the antidepressant-like effects of pharmacological agents in mice.[1][2]

1. Animals:

Male mice (e.g., C57BL/6J or Swiss Webster strains) are commonly used, weighing between

20-30 grams.[3][4]

Animals are housed in standard laboratory conditions with a 12-hour light/dark cycle and ad

libitum access to food and water.

Acclimatization to the housing facility for at least one week prior to the experiment is crucial.

2. Apparatus:

A transparent cylindrical tank (20 cm in diameter, 40 cm in height) is filled with water (23-

25°C) to a depth of 15 cm.[1] This depth prevents the mice from touching the bottom with

their tails or paws.

3. Drug Administration:
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LY2940094: Administered orally (p.o.) at doses typically ranging from 10 to 30 mg/kg, 60

minutes before the test.

Imipramine: Administered intraperitoneally (i.p.) at doses typically ranging from 10 to 30

mg/kg, 30-60 minutes before the test.[5]

A vehicle control group (e.g., saline or distilled water with a suspending agent) is run in

parallel.

4. Forced Swim Test Procedure:

Mice are individually placed in the water-filled cylinder for a 6-minute session.[1]

The behavior of the mice is recorded by a video camera mounted above the cylinder.

The initial 2 minutes of the session are considered an acclimatization period and are not

scored.

During the subsequent 4 minutes, the duration of immobility is measured. Immobility is

defined as the state in which the mouse makes only the minimal movements necessary to

keep its head above water.[6]

Other behaviors such as swimming and climbing can also be quantified to provide further

insights into the drug's mechanism of action.

5. Data Analysis:

The total time spent in immobility during the 4-minute observation period is calculated for

each animal.

Statistical analysis (e.g., ANOVA followed by post-hoc tests) is used to compare the

immobility times between the different treatment groups (vehicle, LY2940094, and

imipramine).

A significant decrease in immobility time compared to the vehicle group is indicative of an

antidepressant-like effect.
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Signaling Pathways and Experimental Workflow
To visually represent the mechanisms of action and the experimental process, the following

diagrams have been generated using Graphviz.
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Experimental Workflow of the Forced Swim Test
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Signaling Pathways of LY2940094 and Imipramine

LY2940094 (NOP Receptor Antagonist) Imipramine (Tricyclic Antidepressant)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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